![molecular formula C10H8FN B7966575 1-Amino-5-fluoronaphthalene](/img/structure/B7966575.png)
1-Amino-5-fluoronaphthalene
Overview
Description
1-Amino-5-fluoronaphthalene is a useful research compound. Its molecular formula is C10H8FN and its molecular weight is 161.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Fungal Metabolism : The metabolism of 1-fluoronaphthalene by the fungus Cunninghamella elegans was studied, revealing insights into how this compound is oxidized and transformed into various metabolites, such as dihydroxy-dihydro-1-fluoronaphthalene and hydroxy-tetralone derivatives (Cerniglia et al., 1984).
Enantioselective Sensing : A chiral 1,8-diacridylnaphthalene-derived fluorosensor was developed for the enantioselective sensing of a variety of chiral carboxylic acids, including amino acids and halogenated carboxylic acids. This demonstrates the potential for using derivatives of 1-amino-5-fluoronaphthalene in sensing applications (Mei & Wolf, 2004).
Analysis of Pharmaceuticals : A reversed-phase high-performance liquid chromatography method was developed for analyzing 1-fluoronaphthalene and its impurities, which are relevant in the synthesis of pharmaceuticals like duloxetine hydrochloride (Karagiannidou et al., 2015).
Fluorophore Development : Research on mono- and dialkylated derivatives of 1-amino-5-isocyanonaphthalene (a related compound) has led to the development of multifunctional fluorophores with strong solvatochromic properties, useful in chemical sensing and analysis (Nagy et al., 2014).
Fluorescent Switches and Sensors : Derivatives of 1-amino-5-fluoronaphthalene have been synthesized as electronic push-pull fluorophores, functioning as photo-induced electron transfer fluorescence switches. These derivatives show fluorescence enhancement when exposed to certain metal ions and changes in pH (Qian & Xiao, 2002).
Biological Imaging : Studies have shown the potential of derivatives of 1-amino-5-fluoronaphthalene for biological imaging, particularly in visualizing intracellular lipid droplets and mitochondrial membranes (Benčić et al., 2019).
properties
IUPAC Name |
5-fluoronaphthalen-1-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8FN/c11-9-5-1-4-8-7(9)3-2-6-10(8)12/h1-6H,12H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCVJVHWHFGGSPS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC=C2F)C(=C1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8FN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Amino-5-fluoronaphthalene |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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